Cas no 1805407-26-4 (Methyl 2-bromo-4-cyano-5-formylbenzoate)

• Product Name: Methyl 2-bromo-4-cyano-5-formylbenzoate
• CAS No: 1805407-26-4
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4706781
• Update Time: 2025-06-09

Methyl 2-bromo-4-cyano-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-4-cyano-5-formylbenzoate

• Inchi： 1S/C10H6BrNO3/c1-15-10(14)8-2-7(5-13)6(4-12)3-9(8)11/h2-3,5H,1H3
• SMILES： BrC1=CC(C#N)=C(C=O)C=C1C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• Topological Polar Surface Area: 67.2

Additional information on Methyl 2-bromo-4-cyano-5-formylbenzoate

Methyl 2-bromo-4-cyano-5-formylbenzoate (CAS No. 1805407-26-4): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Methyl 2-bromo-4-cyano-5-formylbenzoate (CAS No. 1805407-26-4) is a highly functionalized aromatic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile reactivity. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, including pharmacologically relevant compounds. Its molecular framework, characterized by the presence of a bromine atom, a cyano group, and a formyl group, makes it an attractive scaffold for further derivatization and functionalization.

The< strong>2-bromo substituent on the benzene ring provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in the construction of complex organic molecules. The< strong>4-cyano group introduces electron-withdrawing properties to the aromatic system, influencing the electronic distribution and reactivity of the molecule. Additionally, the< strong>5-formyl group serves as a versatile handle for further functionalization through condensation reactions, such as Schiff base formation, or through reduction to yield alcohols. These features make Methyl 2-bromo-4-cyano-5-formylbenzoate a valuable building block for the synthesis of heterocyclic compounds and other pharmacologically relevant molecules.

In recent years, Methyl 2-bromo-4-cyano-5-formylbenzoate has been utilized in various research endeavors aimed at developing novel therapeutic agents. For instance, its application in the synthesis of small-molecule inhibitors has been explored for targeting specific biological pathways involved in diseases such as cancer and inflammation. The< strong>formyl group can be readily converted into an aldehyde, which is a key intermediate in the synthesis of Schiff bases and other oxygen-containing heterocycles. These heterocycles have shown promise in several preclinical studies as potential candidates for drug development.

The< strong>bromine atom present in Methyl 2-bromo-4-cyano-5-formylbenzoate is particularly useful for introducing additional functionality through metal-catalyzed reactions. For example, palladium-catalyzed cross-coupling reactions can be employed to attach various aryl or vinyl groups to the benzene ring, thereby expanding the structural diversity of derived compounds. Such modifications are often crucial for optimizing pharmacokinetic properties and improving binding affinity to biological targets. Moreover, the< strong>cyano group can be further transformed into carboxylic acids or esters through hydrolysis or esterification reactions, providing additional pathways for molecular diversification.

The compound's utility extends beyond pharmaceutical applications; it has also been employed in materials science and agrochemical research. In materials science, Methyl 2-bromo-4-cyano-5-formylbenzoate has been used as a precursor in the synthesis of organic semiconductors and conductive polymers due to its ability to form stable conjugated systems upon functionalization. In agrochemical research, derivatives of this compound have been investigated for their potential as herbicides or fungicides, leveraging their structural features to interact with biological targets in plants.

The latest advancements in synthetic methodologies have further enhanced the applicability of Methyl 2-bromo-4-cyano-5-formylbenzoate. For instance, recent developments in transition-metal catalysis have enabled more efficient and selective transformations of this compound, allowing for rapid access to complex derivatives with high yields and purity. These improvements have made it possible to explore new chemical space more effectively, leading to the discovery of novel bioactive molecules with improved therapeutic profiles.

In conclusion, Methyl 2-bromo-4-cyano-5-formylbenzoate (CAS No. 1805407-26-4) is a multifunctional compound that plays a pivotal role in modern chemical biology and medicinal chemistry. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing a wide range of biologically active molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of scientific innovation across multiple disciplines.